Cas no 2138171-53-4 (3,4-Quinolinediamine, N4-methyl-6-(1-methylethoxy)-)

• Product Name: 3,4-Quinolinediamine, N4-methyl-6-(1-methylethoxy)-
• CAS No: 2138171-53-4
• MF: C₁₃H₁₇N₃O
• MW: 231.293582677841
• CID: 5269205
• Update Time: 2025-05-24

3,4-Quinolinediamine, N4-methyl-6-(1-methylethoxy)- Chemical and Physical Properties

Names and Identifiers

• 3,4-Quinolinediamine, N4-methyl-6-(1-methylethoxy)-

• Inchi： 1S/C13H17N3O/c1-8(2)17-9-4-5-12-10(6-9)13(15-3)11(14)7-16-12/h4-8H,14H2,1-3H3,(H,15,16)
• InChI Key： UULKHNMMPUUOSL-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(OC(C)C)=CC=2)C(NC)=C(N)C=1

Additional information on 3,4-Quinolinediamine, N4-methyl-6-(1-methylethoxy)-

Introduction to 3,4-Quinolinediamine, N4-methyl-6-(1-methylethoxy)- (CAS No. 2138171-53-4)

The compound 3,4-Quinolinediamine, N4-methyl-6-(1-methylethoxy)-, identified by its CAS number 2138171-53-4, represents a significant advancement in the field of medicinal chemistry and pharmacological research. This heterocyclic amine derivative has garnered considerable attention due to its unique structural properties and promising biological activities. Quinoline derivatives are well-documented for their role in various therapeutic applications, and modifications in their structure often lead to the discovery of novel pharmacophores with enhanced efficacy and reduced side effects.

In recent years, the development of targeted therapies has been revolutionized by the introduction of small molecules that can selectively interact with specific biological targets. The compound 3,4-Quinolinediamine, N4-methyl-6-(1-methylethoxy)- is no exception. Its molecular framework incorporates functional groups that are strategically positioned to modulate the activity of enzymes and receptors involved in critical cellular processes. Specifically, the presence of a methyl group at the N4 position and an isobutoxy substituent at the C6 position contributes to its distinctive chemical profile, enabling it to exhibit a range of biological effects.

One of the most compelling aspects of this compound is its potential in oncology research. Quinoline derivatives have been extensively studied for their antitumor properties, and modifications such as those seen in 3,4-Quinolinediamine, N4-methyl-6-(1-methylethoxy)- can enhance their ability to inhibit the growth of cancer cells. Preliminary studies have suggested that this compound may interfere with key signaling pathways involved in cell proliferation and survival, making it a promising candidate for further investigation as an anticancer agent.

The synthesis of 3,4-Quinolinediamine, N4-methyl-6-(1-methylethoxy)- involves a multi-step process that requires careful optimization to ensure high yield and purity. The reaction sequence typically begins with the condensation of appropriate precursors under controlled conditions, followed by functional group transformations such as methylation and etherification. Advanced synthetic techniques, including catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, are often employed to achieve the desired structural complexity. These methods not only enhance efficiency but also minimize unwanted byproducts, ensuring that the final product meets stringent quality standards.

From a pharmacological perspective, the biological activity of 3,4-Quinolinediamine, N4-methyl-6-(1-methylethoxy)- is influenced by its ability to interact with biological targets at the molecular level. Computational modeling and molecular dynamics simulations have been instrumental in understanding how this compound binds to its intended receptors or enzymes. These studies provide valuable insights into its mechanism of action and help predict potential off-target effects. By leveraging computational tools, researchers can design more effective derivatives with improved pharmacokinetic properties.

The potential therapeutic applications of 3,4-Quinolinediamine, N4-methyl-6-(1-methylethoxy)- extend beyond oncology. Emerging evidence suggests that this compound may also exhibit antimicrobial and anti-inflammatory properties. Infections caused by drug-resistant bacteria pose a significant global health challenge, and novel antimicrobial agents are urgently needed. The structural features of this quinoline derivative make it a versatile scaffold for developing compounds that can disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways.

Inflammation is another critical area where quinoline derivatives have shown promise. Chronic inflammation is associated with numerous diseases, including cardiovascular disorders and autoimmune conditions. By modulating inflammatory pathways, 3,4-Quinolinediamine, N4-methyl-6-(1-methylethoxy)- could potentially serve as a therapeutic agent for these conditions. Preclinical studies are ongoing to evaluate its efficacy in animal models and to identify optimal dosing regimens for human trials.

The safety profile of any new pharmaceutical compound is paramount before it can be considered for clinical use. Toxicological assessments are conducted using both in vitro and in vivo models to evaluate potential adverse effects. These studies focus on parameters such as acute toxicity, chronic toxicity, genotoxicity, and carcinogenicity. Preliminary data on 3,4-Quinolinediamine, N4-methyl-6-(1-methylethoxy)- indicate that it exhibits moderate toxicity at high doses but remains well-tolerated at therapeutic concentrations. Further studies are necessary to fully characterize its safety profile and identify any long-term risks.

The development pipeline for new drugs often involves collaboration between academic researchers and pharmaceutical companies. The compound 3,4-Quinolinediamine, N4-methyl-6-(1-methylethoxy)- exemplifies this collaborative approach. Academic institutions contribute novel molecular designs based on years of research expertise, while industry partners bring their expertise in synthetic chemistry and clinical development. This synergy accelerates the translation of laboratory discoveries into market-ready therapies.

Regulatory agencies such as the U.S. Food and Drug Administration (FDA) play a crucial role in ensuring that new drugs meet rigorous safety and efficacy standards before they reach patients. The regulatory pathway involves multiple stages of clinical trials—phase I (safety), phase II (efficacy), and phase III (large-scale efficacy)—each designed to gather comprehensive data on the drug's performance. If results from these trials are favorable,3, regulatory approval would follow approval from other health authorities worldwide.

The economic impact of discovering new drugs cannot be overstated. Pharmaceutical innovations drive advancements in healthcare delivery systems across developed nations while also providing hope for patients in developing regions facing resource constraints. Companies investing in drug development often allocate significant resources toward research into neglected tropical diseases, which disproportionately affect low-income populations worldwide.

The future prospects for 3, remain bright as ongoing research continues to uncover new applications for quinoline derivatives like 3, In addition to its potential use as an anticancer agent, it may also find utility in treating neurological disorders or metabolic diseases where inflammation plays a key role.* Continued investment in basic science will be essential for unlocking these possibilities.*